Cas no 1258304-97-0 (Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate)

• Product Name: Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate
• CAS No: 1258304-97-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4816400
• Update Time: 2025-10-22

Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(4-AMINOPIPERIDIN-1-YL)CYCLOHEXANECARBOXYLATE
• Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate

• Inchi： 1S/C13H24N2O2/c1-17-12(16)13(7-3-2-4-8-13)15-9-5-11(14)6-10-15/h11H,2-10,14H2,1H3
• InChI Key： XWCYATCWGBPGFT-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCCC1)N1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate

Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate: A Comprehensive Overview

Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate (CAS No. 1258304-97-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and cyclohexane, and it possesses unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate consists of a cyclohexane ring substituted with a carboxylate group, which is esterified with a methyl group. The key feature of this compound is the presence of a piperidine ring, which is linked to the cyclohexane ring through an amine functional group. This arrangement imparts significant flexibility and conformational diversity to the molecule, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate in modulating various biological pathways. One notable area of research is its role as a potential inhibitor of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, including signal transduction, gene regulation, and immune responses. By selectively disrupting these interactions, compounds like Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate can offer new therapeutic strategies for treating diseases such as cancer and neurodegenerative disorders.

In the context of cancer research, Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate has shown promise in inhibiting the activity of specific kinases involved in tumor growth and metastasis. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with cancer progression. Preclinical studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Beyond its potential as an anticancer agent, Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate has also been explored for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and impaired cognitive function. Research has shown that this compound can protect neurons from oxidative stress and inflammation, which are key factors contributing to neurodegeneration. Additionally, it has been found to enhance synaptic plasticity and improve cognitive function in animal models.

The pharmacokinetic properties of Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate have been extensively studied to ensure its suitability for therapeutic applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development.

Safety and toxicity assessments are critical components of drug development, and initial studies on Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate have shown promising results. In vitro and in vivo tests have revealed low cytotoxicity and minimal adverse effects at therapeutic concentrations. However, further extensive safety evaluations are necessary to ensure its long-term safety profile before advancing to clinical trials.

In conclusion, Methyl 1-(4-aminopiperidin-1-YL)cyclohexanecarboxylate (CAS No. 1258304-97-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as cancer therapy and neuroprotection. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties to bring this compound closer to clinical application.